FA-Lys-Leu-OH
FA-Lys-Leu-OH
Brand Name:
Vulcanchem
CAS No.:
158016-09-2
VCID:
VC21087684
InChI:
InChI=1S/C19H29N3O5/c1-13(2)12-16(19(25)26)22-18(24)15(7-3-4-10-20)21-17(23)9-8-14-6-5-11-27-14/h5-6,8-9,11,13,15-16H,3-4,7,10,12,20H2,1-2H3,(H,21,23)(H,22,24)(H,25,26)/b9-8+/t15-,16-/m0/s1
SMILES:
CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)C=CC1=CC=CO1
Molecular Formula:
C19H29N3O5
Molecular Weight:
379.5 g/mol
FA-Lys-Leu-OH
CAS No.: 158016-09-2
Cat. No.: VC21087684
Molecular Formula: C19H29N3O5
Molecular Weight: 379.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 158016-09-2 |
|---|---|
| Molecular Formula | C19H29N3O5 |
| Molecular Weight | 379.5 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-6-amino-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C19H29N3O5/c1-13(2)12-16(19(25)26)22-18(24)15(7-3-4-10-20)21-17(23)9-8-14-6-5-11-27-14/h5-6,8-9,11,13,15-16H,3-4,7,10,12,20H2,1-2H3,(H,21,23)(H,22,24)(H,25,26)/b9-8+/t15-,16-/m0/s1 |
| Standard InChI Key | CRXYEFZDLANHTQ-FHQWLQQXSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H](CCCC[NH3+])NC(=O)/C=C/C1=CC=CO1 |
| SMILES | CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)C=CC1=CC=CO1 |
| Canonical SMILES | CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)C=CC1=CC=CO1 |
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